N-(4,5-dihydro-1,3-thiazol-2-yl)-2,2-diphenylacetamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-2,2-diphenylacetamide
• InChI: InChI=1S/C17H16N2OS/c20-16(19-17-18-11-12-21-17)15(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,19,20)
• InChI Key: HFJURBXDGPYHQY-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=N1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-2,2-diphenylacetamide, commonly known as DTTA, is a compound that has gained significant attention in scientific research due to its potential use as a pharmacological tool. DTTA is a thiazolidine derivative that has been synthesized through various methods and has been shown to exhibit promising biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DTTA is not fully understood, but it is believed to act through the modulation of various signaling pathways. DTTA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to activate the adenosine monophosphate-activated protein kinase (AMPK) pathway, which plays a role in energy metabolism and inflammation.
Biochemical and Physiological Effects
DTTA has been shown to exhibit various biochemical and physiological effects. In animal models, DTTA has been shown to reduce inflammation, pain, and seizures. Additionally, DTTA has been shown to induce apoptosis in cancer cells. However, further studies are needed to fully understand the biochemical and physiological effects of DTTA.

Advantages and Limitations for Lab Experiments

DTTA has several advantages for lab experiments, including its high purity and stability. Additionally, DTTA is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of DTTA is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on DTTA. One area of interest is the potential use of DTTA as a therapeutic agent for inflammatory and neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of DTTA and its potential use in cancer treatment. Finally, the development of new synthesis methods for DTTA could lead to more efficient and cost-effective production.

Synthesis Methods

DTTA can be synthesized through various methods, including the reaction of 2,2-diphenylacetyl chloride with thiosemicarbazide, followed by cyclization with acetic anhydride. Another method involves the reaction of 2,2-diphenylacetic acid with thiosemicarbazide, followed by cyclization with phosphorous oxychloride. Both methods have been reported to yield high purity DTTA.

Scientific Research Applications

DTTA has been used as a pharmacological tool in scientific research due to its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, antinociceptive, and anticonvulsant effects in animal models. Additionally, DTTA has been studied for its potential use in cancer treatment, as it has been shown to induce apoptosis in cancer cells.